Bronchiectasis

Description

Bronchiectasis is a chronic lung condition characterized by permanent, abnormal widening and damage of the bronchi, the airways leading to the lungs. This damage impairs the airways' ability to clear mucus, leading to recurrent infections, chronic cough, and inflammation. It can be congenital or acquired, often resulting from severe respiratory infections, cystic fibrosis, or immune deficiencies. Symptoms include persistent cough with sputum production, shortness of breath, and fatigue.